Magnetic BiFeO3 decorated UiO-66 as a p–n heterojunction photocatalyst for simultaneous degradation of a binary mixture of anionic and cationic dyes
New Journal of Chemistry Pub Date: 2020-07-09 DOI: 10.1039/D0NJ02594A
Abstract
Recently, metal–organic frameworks (MOFs) have been arousing great interest as suitable materials to develop combined photocatalysts. Specifically, the superior thermal stability and unique physicochemical properties of UiO-66, a zirconium-based MOF, make it a promising candidate for the photocatalysis process. This study is the first attempt to incorporate UiO-66 with BiFeO3 by a one-pot solvothermal method for the development of visible-light photocatalysts. The prepared samples were characterized by X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), Fourier-transform infrared spectroscopy (FT-IR), electrochemical impedance spectroscopy (EIS), thermogravimetric analysis (TGA), and diffuse reflectance spectroscopy (DRS). In this study, several UiO-66/BiFeO3 samples with various mass ratios of UiO-66 were prepared for further investigation of the influence of UiO-66 content on the photocatalytic activity of the nanocomposite. The results reveal that the UiO-66/BiFeO3 nanocomposite with 30 wt% UiO-66 shows better photocatalytic behavior for degradation of Rhodamine B (RhB), Methyl Orange (MO), and a binary dye solution (a mixture of RhB and MO) under visible-light irradiation compared to bare MOF, pure BiFeO3 and other samples. The improvement of photocatalytic performance should be attributed not only to the high surface area of UiO-66, which increases the contact area with dye, but also to the construction of a junction between UiO-66 and BiFeO3 which increases the availability of charge carriers (electrons and holes). This composing strategy of UiO-66/BiFeO3 composite may bring new insight into the design of highly efficient photocatalysts.
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